1-(3-Bromophenyl)propan-2-one
Overview
Description
1-(3-Bromophenyl)propan-2-one, also known as this compound, is a useful research compound. Its molecular formula is C9H9BrO and its molecular weight is 213.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Examination
- Use in Anesthetics: Synthesis and biological examination of certain derivatives for potential use as intravenous anesthetics (Stenlake, Patrick, & Sneader, 1989).
Crystallography and Molecular Structure
- Structural Analysis: Investigation of the crystal structure and molecular arrangement in derivatives, aiding in the understanding of molecular interactions and geometry (Fun, Hemamalini, Nithinchandra, & Kalluraya, 2010).
Optoelectronic and Charge Transport Properties
- Semiconductor Device Applications: Study of linear optical, second and third-order nonlinear optical properties in certain derivatives, highlighting potential use in semiconductor devices (Shkir, Irfan, AlFaify, Patil, & Al‐Sehemi, 2019).
Synthesis and Characterization for Medicinal Applications
- Antimicrobial Studies: Synthesis and characterization of derivatives and their transition metal complexes, explored for antimicrobial activities (Sampal, Thombre, Dipake, Rajbhoj, & Gaikwad, 2018).
Nonlinear Optical Devices
- Nonlinear Optical Applications: Characterization and computational studies of derivatives for potential use in nonlinear optical devices (Singh, Kumar, Reena, Gupta, Patil, Prabhu, & Garde, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a derivative of bromophenyl and propanone, suggesting potential interactions with proteins or enzymes that have affinity for these structural motifs .
Mode of Action
Bromophenyl compounds are known to interact with various biological targets through covalent bonding, given the reactivity of the bromine atom . The propanone moiety could potentially be involved in hydrogen bonding with target proteins or enzymes.
Biochemical Pathways
It’s worth noting that bromophenyl derivatives have been found to exhibit anti-inflammatory effects, suggesting potential involvement in inflammatory response pathways .
Pharmacokinetics
Given its structural characteristics, it can be hypothesized that this compound may have good lipophilicity, potentially aiding in absorption and distribution
Result of Action
Some bromophenyl derivatives have been found to exhibit anti-inflammatory effects , suggesting that this compound may also have similar properties.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(3-Bromophenyl)propan-2-one. For instance, the compound’s stability may be affected by temperature and pH . Additionally, the presence of other molecules or drugs could potentially affect its efficacy through drug-drug interactions.
Properties
IUPAC Name |
1-(3-bromophenyl)propan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c1-7(11)5-8-3-2-4-9(10)6-8/h2-4,6H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQIZFAJMBXZVOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1=CC(=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00370119 | |
Record name | 3-Bromophenylacetone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00370119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21906-32-1 | |
Record name | 3-Bromophenylacetone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00370119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3-bromophenyl)propan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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